Cas no 2649076-14-0 (5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole)

5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
- EN300-1737128
- 2649076-14-0
-
- Inchi: 1S/C10H15N3O/c1-9(2)7-13-10(4-6-12-13)3-5-11-8-14/h4,6,9H,3,5,7H2,1-2H3
- InChI Key: HKEFDCYBKTYPGN-UHFFFAOYSA-N
- SMILES: O=C=NCCC1=CC=NN1CC(C)C
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.2Ų
- XLogP3: 2.6
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1737128-2.5g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 2.5g |
$3025.0 | 2023-09-20 | ||
Enamine | EN300-1737128-10.0g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 10g |
$6635.0 | 2023-06-04 | ||
Enamine | EN300-1737128-0.05g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 0.05g |
$1296.0 | 2023-09-20 | ||
Enamine | EN300-1737128-0.25g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 0.25g |
$1420.0 | 2023-09-20 | ||
Enamine | EN300-1737128-10g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 10g |
$6635.0 | 2023-09-20 | ||
Enamine | EN300-1737128-1g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 1g |
$1543.0 | 2023-09-20 | ||
Enamine | EN300-1737128-0.1g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 0.1g |
$1357.0 | 2023-09-20 | ||
Enamine | EN300-1737128-5g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 5g |
$4475.0 | 2023-09-20 | ||
Enamine | EN300-1737128-0.5g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 0.5g |
$1482.0 | 2023-09-20 | ||
Enamine | EN300-1737128-5.0g |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole |
2649076-14-0 | 5g |
$4475.0 | 2023-06-04 |
5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole Related Literature
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Y. S. Liu,X. Zhang,X. F. Yang,X. K. Hong,J. F. Feng,M. S. Si,X. F. Wang Phys. Chem. Chem. Phys., 2015,17, 10462-10467
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Yuecheng Zhang,Wenge Huo,Hong-Yu Zhang,Jiquan Zhao RSC Adv., 2017,7, 47261-47270
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He Gong,Xiaohong Li Analyst, 2011,136, 2242-2246
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
Additional information on 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole
5-(2-Isocyanatoethyl)-1-(2-Methylpropyl)-1H-Pyrazole: A Comprehensive Overview
The compound 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole, identified by the CAS registry number CAS No. 2649076-14-0, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of an isocyanatoethyl group at position 5 and a 2-methylpropyl group at position 1 imparts unique electronic and steric properties to this molecule, making it a subject of interest in both academic and industrial research.
Pyrazoles are known for their versatility in organic synthesis, often serving as building blocks for more complex molecules due to their ability to undergo various reactions such as nucleophilic additions, cycloadditions, and substitutions. The isocyanatoethyl group in this compound introduces reactivity through the isocyanate functional group, which is commonly used in polymer chemistry for the production of polyurethanes. The 2-methylpropyl group, on the other hand, adds bulk to the molecule, potentially influencing its solubility and stability in different solvents.
Recent studies have highlighted the potential of 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole as a precursor for advanced materials such as high-performance polymers and coatings. Researchers have explored its reactivity under different conditions, revealing its ability to form stable cross-linked networks when subjected to thermal or photochemical activation. These findings suggest that this compound could play a crucial role in developing next-generation materials with enhanced mechanical and thermal properties.
In the pharmaceutical industry, pyrazoles have gained attention due to their potential as drug candidates or intermediates in drug synthesis. The unique combination of functional groups in this compound makes it a promising candidate for further exploration in medicinal chemistry. For instance, preliminary studies indicate that this compound may exhibit bioactivity against certain enzymes or receptors, warranting further investigation into its potential therapeutic applications.
The synthesis of 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These developments underscore the importance of continuous innovation in synthetic chemistry to meet the growing demand for specialized compounds like this one.
From an environmental standpoint, understanding the fate and behavior of CAS No. 2649076-14-0 in different ecosystems is crucial for assessing its potential impact on human health and the environment. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental footprint.
In conclusion, 5-(2-isocyanatoethyl)-1-(2-methylpropyl)-1H-pyrazole, with its unique structure and functional groups, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its applications span across materials science, pharmaceuticals, and polymer chemistry, with ongoing research uncovering new possibilities for its use. As our understanding of this compound deepens, it is likely to find even more diverse applications, solidifying its position as an important molecule in modern chemistry.
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